Cas no 2952896-37-4 (2-(4-bromothiophen-3-yl-2,5-d2)propan-1,1,1,3,3,3-d6-2-ol)

• Product Name: 2-(4-bromothiophen-3-yl-2,5-d2)propan-1,1,1,3,3,3-d6-2-ol
• CAS No: 2952896-37-4
• MF: C₇H₉BrOS
• MW: 229.164053678513
• CID: 6828049
• PubChem ID: 172403871
• Update Time: 2025-02-14

2-(4-bromothiophen-3-yl-2,5-d2)propan-1,1,1,3,3,3-d6-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromothiophen-3-yl-2,5-d2)propan-1,1,1,3,3,3-d6-2-ol
• 2952896-37-4
• CS-26579

• Inchi： 1S/C7H9BrOS/c1-7(2,9)5-3-10-4-6(5)8/h3-4,9H,1-2H3/i1D3,2D3,3D,4D
• InChI Key： LLZLSTQSRDKHGI-PIODKIDGSA-N
• SMILES： BrC1=C([2H])SC([2H])=C1C(C([2H])([2H])[2H])(C([2H])([2H])[2H])O

Computed Properties

• Exact Mass: 228.00596Da
• Monoisotopic Mass: 228.00596Da
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.5Ų